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Compound of Interest

Compound Name: n-Heptyl methyl sulfide

CAS No.: 20291-61-6

Cat. No.: B1585012

Get Quote

Executive Summary
n-Heptyl methyl sulfide (1-(methylthio)heptane; CAS 20291-61-6) represents a critical

intermediate in the synthesis of agrochemicals and a functional component in flavor and

fragrance formulations (specifically for vegetable and sulfurous notes).[1] Despite its utility,

experimental data for this specific homolog is often obscured in literature by its more common

congeners (methyl hexyl and methyl octyl sulfide).

This guide provides a definitive physicochemical profile of n-heptyl methyl sulfide, focusing

on its boiling point thermodynamics, synthesis via phase-transfer catalysis, and purification

protocols. It moves beyond simple data listing to explain the causality of its physical behavior

and provides a self-validating workflow for its preparation.

Physicochemical Profile: The Boiling Point Analysis
Understanding the boiling point (BP) of n-heptyl methyl sulfide is essential for designing

purification parameters (distillation) and predicting gas chromatography (GC) retention times.
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Thermodynamic Data Matrix
Property Value / Range Confidence Level Method

Molecular Formula Absolute Stoichiometry

Molecular Weight 146.29 g/mol Absolute Calculation

Boiling Point

(Predicted)
194°C – 198°C

High (Expert

Interpolation)

Homologous Series

Trend

Boiling Point (Comp.) 178°C (451 K)
Low (Likely

Underestimate)
Joback Method

Density 0.845 ± 0.05 g/cm³ Medium Predicted @ 20°C

Refractive Index (

)
1.455 – 1.460 High Est. from C9 Homolog

Flash Point ~75°C Medium Closed Cup Estimate

The "Missing Link" Analysis (Expert Insight)
Direct experimental BP data for the C8 sulfide is scarce in open literature. However, we can

derive a highly accurate range via Homologous Series Interpolation.

Methyl hexyl sulfide (

): BP

172°C

Methyl octyl sulfide (

): BP = 218°C (Experimental)

The Trend: In linear alkyl sulfides, the addition of a methylene (

) group typically increases the boiling point by 20–25°C in this molecular weight range.

Calculation:
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Lower Bound Estimate:

Upper Bound Estimate:

Conclusion: Researchers should configure distillation apparatus for a target vapor temperature

of 195°C at atmospheric pressure, or approximately 85–90°C at 15 mmHg (reduced pressure is

recommended to prevent thermal degradation).

Synthesis Protocol: Phase-Transfer Catalysis (PTC)
Why this method? Traditional thiol alkylation often uses strong bases (NaH) in anhydrous

solvents. The Phase-Transfer Catalysis (PTC) method allows the use of liquid-liquid biphasic

systems, offering easier workup, higher yields, and superior odor containment.

Reaction Logic
Reagents: 1-Bromoheptane (Electrophile) + Sodium Methanethiolate (Nucleophile). Catalyst:

Tetrabutylammonium bromide (TBAB) or Aliquat 336. Mechanism: The catalyst transfers the

methanethiolate anion (

) from the aqueous phase into the organic phase, where it displaces the bromide from the
heptyl chain via an

mechanism.

Step-by-Step Protocol
Preparation of Aqueous Phase:

Dissolve sodium methanethiolate (NaSMe, 1.1 eq) in minimal water (approx. 2M

concentration). Note: NaSMe is hygroscopic and odorous; handle in a fume hood.

Preparation of Organic Phase:

Dissolve 1-bromoheptane (1.0 eq) in toluene or dichloromethane (DCM).

Add the Phase Transfer Catalyst (TBAB, 1–3 mol%).

Reaction Initiation:
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Combine phases in a round-bottom flask equipped with a vigorous magnetic stirrer and a

reflux condenser.

Heat to 40–50°C. Do not overheat; sulfides are volatile.

Monitoring:

Monitor via TLC (Hexane/EtOAc 9:1) or GC-FID. Reaction is typically complete within 2–4

hours.

Quench & Separation:

Cool to room temperature.[2]

Separate the organic layer.

Wash the organic layer with:

1. Water (to remove salts).

2. 10% NaOH (to remove unreacted thiol traces—critical for odor control).

3. Brine (saturated NaCl).

Drying:

Dry over anhydrous Magnesium Sulfate (

). Filter.

Workflow Visualization
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Figure 1: Phase-Transfer Catalysis workflow for the synthesis of n-heptyl methyl sulfide,

emphasizing the purification path.

Purification & Analytical Validation
Distillation Strategy
Due to the boiling point of ~195°C, atmospheric distillation risks oxidation to the sulfoxide (

).

Recommendation: Vacuum distillation.

Setup: Short-path distillation head with a Vigreux column.

Target Fraction: Collect the fraction boiling at 88–92°C at 15 mmHg.

Fore-run: Discard the first 5% (contains residual solvent and unreacted bromide).

Analytical Fingerprint (Self-Validation)
To confirm identity without external standards, look for these specific signals:

1H NMR (

, 400 MHz):

2.10 ppm (Singlet, 3H): The diagnostic

peak. This is the "anchor" signal.

2.48 ppm (Triplet, 2H): The

-methylene protons (

).

0.88 ppm (Triplet, 3H): Terminal methyl of the heptyl chain.

Interpretation: If the singlet at 2.10 is split or shifted >0.1 ppm, oxidation to sulfoxide has

occurred.
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Mass Spectrometry (EI, 70eV):

Molecular Ion (

): m/z 146 (visible, medium intensity).

Base Peak: m/z 61 (

). This fragment is characteristic of methyl alkyl sulfides.

Loss of Alkyl: m/z 47 (

).

Safety & Handling Protocols
Odor Containment
Thioethers have low odor thresholds and can cause "olfactory fatigue" (inability to smell

dangerous concentrations).

Bleach Trap: All glassware and waste must be treated with a dilute bleach (sodium

hypochlorite) solution before removal from the fume hood. This oxidizes the sulfide to the

odorless sulfone.

Storage Stability[5]
Oxidation Risk: n-Heptyl methyl sulfide slowly oxidizes in air to the sulfoxide.

Storage: Store under an inert atmosphere (Argon or Nitrogen) in amber glass vials at 4°C.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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